Cas no 2137566-00-6 (Ethyl 3-propylthiophene-2-carboxylate)

• Product Name: Ethyl 3-propylthiophene-2-carboxylate
• CAS No: 2137566-00-6
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5907083
• PubChem ID: 149676252
• Update Time: 2025-05-23

Ethyl 3-propylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137566-00-6
• EN300-716494
• ethyl 3-propylthiophene-2-carboxylate
• Ethyl 3-propylthiophene-2-carboxylate

• Inchi： 1S/C10H14O2S/c1-3-5-8-6-7-13-9(8)10(11)12-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： AOFFKMNAUSOARV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)CCC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Additional information on Ethyl 3-propylthiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-propylthiophene-2-carboxylate (CAS No. 2137566-00-6)

Ethyl 3-propylthiophene-2-carboxylate (CAS No. 2137566-00-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its thiophene ring and ester functional group, serves as a versatile building block in synthetic chemistry. Its unique molecular structure, combining a propyl side chain with an ethyl carboxylate moiety, makes it a valuable precursor for designing advanced materials and bioactive molecules.

In recent years, the demand for heterocyclic compounds like Ethyl 3-propylthiophene-2-carboxylate has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in its potential role in developing OLED materials and conductive polymers, aligning with the global push for sustainable and high-performance materials. The compound's CAS number 2137566-00-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of Ethyl 3-propylthiophene-2-carboxylate typically involves esterification and alkylation reactions, with a focus on optimizing yield and purity. Industrial applications often require high-purity grades, prompting advancements in chromatographic purification techniques. Environmental considerations also drive innovations in green chemistry approaches for its production, reducing solvent waste and energy consumption.

From a commercial perspective, CAS 2137566-00-6 is listed in catalogs of leading chemical suppliers, with inquiries often linked to custom synthesis and bulk procurement. Its stability under standard storage conditions (typically at room temperature, away from moisture) ensures logistical feasibility for global distribution. Regulatory compliance, such as REACH and FDA guidelines, is another critical aspect for buyers, emphasizing the need for transparent documentation.

Emerging trends highlight the compound's utility in flavor and fragrance industries, where thiophene derivatives contribute to complex aroma profiles. Additionally, its role in photovoltaic research aligns with renewable energy initiatives, answering frequent search queries about "organic solar cell materials." Analytical methods like NMR and HPLC-MS are essential for quality control, ensuring batch-to-batch consistency.

In summary, Ethyl 3-propylthiophene-2-carboxylate (CAS No. 2137566-00-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multidisciplinary applications—from pharmaceuticals to advanced materials—underscore its importance in both academic and industrial settings. As research continues to uncover new functionalities, this compound remains a focal point for scientists addressing challenges in sustainable technology and molecular design.